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Compound of Interest

Compound Name: 2-Methylbenzo[d]thiazol-7-ol

Cat. No.: B071917

This technical support center provides researchers, scientists, and drug development
professionals with troubleshooting guides and frequently asked questions (FAQs) to improve
the yield and purity of 2-Methylbenzo[d]thiazol-7-ol.

Synthesis Overview

The synthesis of 2-Methylbenzo[d]thiazol-7-ol is typically achieved in a two-step process. The
first step involves the cyclization of a substituted aminothiophenol to form a methoxy-protected
intermediate. The second step is the deprotection of the methoxy group to yield the final
hydroxylated product.
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Increase reaction time or temperature. Lower reaction temperature. Increase equivalents of BBr3/HBr. Use milder conditions (e.g., BBr3 at lower temp).
Check purity of starting materials. Ensure anhydrous conditions. Increase reaction time or temperature. Careful control of reaction time.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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